Cas no 1175300-87-4 (5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol)
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
- 1-Naphthalenol, 5-fluoro-1,2,3,4-tetrahydro-
-
- MDL: MFCD16037866
- Inchi: 1S/C10H11FO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5,10,12H,2-3,6H2
- InChI Key: BMQLWJAPLLELEF-UHFFFAOYSA-N
- SMILES: C1(O)C2=C(C(F)=CC=C2)CCC1
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM238916-1g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 1g |
$602 | 2021-08-04 | |
| Chemenu | CM238916-5g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 5g |
$1559 | 2021-08-04 | |
| Chemenu | CM238916-10g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 10g |
$2181 | 2021-08-04 | |
| Chemenu | CM238916-1g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 1g |
$602 | 2023-01-08 | |
| Chemenu | CM238916-5g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 5g |
$1559 | 2023-01-08 | |
| Chemenu | CM238916-10g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 10g |
$2181 | 2023-01-08 | |
| eNovation Chemicals LLC | Y1000187-1g |
5-fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 95% | 1g |
$780 | 2024-08-02 | |
| Alichem | A219006767-5g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 5g |
$2110.50 | 2023-09-04 | |
| Alichem | A219006767-10g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 10g |
$3123.54 | 2023-09-04 | |
| Alichem | A219006767-25g |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol |
1175300-87-4 | 97% | 25g |
$5226.00 | 2023-09-04 |
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol
Comprehensive Analysis of 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS 1175300-87-4): Properties, Applications, and Industry Trends
5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol (CAS 1175300-87-4) is a fluorinated tetralin derivative gaining significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluorine-substituted tetrahydronaphthalene structure, exhibits remarkable physicochemical properties that make it valuable for diverse applications. With the increasing demand for fluorinated organic compounds in drug discovery, researchers are actively exploring its potential as a building block for novel bioactive molecules.
The molecular structure of 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol features a hydroxyl group at the 1-position and a fluoro substituent at the 5-position of the tetrahydronaphthalene ring system. This specific arrangement contributes to its enhanced polarity and potential for hydrogen bonding, properties that are crucial for molecular interactions in biological systems. Current studies suggest its utility in developing central nervous system (CNS) targeted compounds, particularly due to the structural similarity to known pharmacophores in neurological therapeutics.
In the context of green chemistry trends, 1175300-87-4 has been investigated for its potential in sustainable synthesis routes. Researchers are particularly interested in developing catalytic fluorination methods to produce this compound more efficiently, addressing the growing need for environmentally friendly fluorination techniques. The pharmaceutical industry's shift toward fluorine-containing drug candidates (approximately 30% of new drug entities contain fluorine) has further boosted interest in this specialty chemical.
Analytical characterization of 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability profile has been extensively studied, with particular attention to its stereochemical integrity under various conditions. These studies are crucial for quality control in research applications and potential scale-up processes. Recent publications have highlighted its use as a key intermediate in the synthesis of more complex fluorinated heterocycles, demonstrating its versatility in organic synthesis.
The market for fluorinated fine chemicals like 1175300-87-4 is experiencing steady growth, driven by demand from both academic and industrial research sectors. Suppliers are increasingly offering this compound with various purity grades, from standard research grade to GMP-like quality for more advanced applications. Storage recommendations typically suggest protection from light and moisture to maintain stability, with many researchers opting for controlled atmosphere packaging for long-term storage.
Emerging applications of 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol extend beyond pharmaceuticals into materials science, where its fluorinated structure contributes to the development of specialty liquid crystals and organic electronic materials. The compound's ability to influence molecular packing and electronic properties makes it valuable for designing advanced functional materials. This dual applicability in both life sciences and materials science positions it as a compound of significant interdisciplinary interest.
Safety assessments of 1175300-87-4 indicate standard laboratory handling procedures are generally sufficient for research purposes. However, as with all fluorinated organic compounds, proper personal protective equipment (PPE) and fume hood use are recommended during manipulation. The compound's structure-activity relationship (SAR) studies continue to provide valuable insights for medicinal chemistry programs focused on developing new therapeutic agents with improved pharmacokinetic profiles.
Recent patent literature reveals growing intellectual property activity surrounding derivatives of 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol, particularly in areas of kinase inhibition and GPCR modulation. This patent landscape suggests expanding commercial interest in this chemical scaffold. Academic publications have demonstrated its utility in asymmetric synthesis methodologies, highlighting its role in creating enantiomerically enriched compounds for chiral drug development.
The synthesis of 5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol typically involves multi-step organic transformations starting from readily available naphthalene derivatives. Recent methodological improvements have focused on increasing atom economy and reducing the use of hazardous reagents, aligning with the principles of sustainable chemistry. These advances have made the compound more accessible to researchers while minimizing environmental impact.
Looking forward, the scientific community anticipates continued growth in applications for 1175300-87-4, particularly as the demand for fluorinated building blocks increases in drug discovery programs. Its balanced combination of lipophilicity and polarity, imparted by the fluoro substituent and hydroxyl group, makes it particularly valuable for designing compounds with optimized drug-like properties. Ongoing research will likely uncover additional utilities for this versatile compound across various scientific disciplines.
1175300-87-4 (5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)